![molecular formula C8H13N3O2 B1395851 1-Allyl-5-oxopyrrolidine-3-carbohydrazide CAS No. 1437312-07-6](/img/structure/B1395851.png)
1-Allyl-5-oxopyrrolidine-3-carbohydrazide
Overview
Description
1-Allyl-5-oxopyrrolidine-3-carbohydrazide, also known as AOPC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. AOPC is a heterocyclic compound that consists of a pyrrolidine ring, an allyl group, and a carbohydrazide moiety.
Mechanism of Action
The mechanism of action of 1-Allyl-5-oxopyrrolidine-3-carbohydrazide is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes and disrupting cellular processes. In cancer cells, this compound has been shown to inhibit the activity of topoisomerase IIα, which leads to DNA damage and apoptosis. In bacteria, this compound disrupts the bacterial cell membrane and inhibits DNA replication, leading to bacterial death.
Biochemical and physiological effects:
Studies have shown that this compound has minimal toxicity in normal cells and tissues, making it a promising candidate for further development as a therapeutic agent. This compound has been shown to induce apoptosis in cancer cells without affecting normal cells, indicating its potential as a selective anticancer agent. In addition, this compound has been shown to exhibit low toxicity in animal models, indicating its potential as a safe and effective therapeutic agent.
Advantages and Limitations for Lab Experiments
1-Allyl-5-oxopyrrolidine-3-carbohydrazide has several advantages for lab experiments, including its high yield and purity, low toxicity, and potential as a selective anticancer and antibacterial agent. However, this compound also has some limitations, including its limited solubility in water and its relatively high cost compared to other compounds.
Future Directions
There are several potential future directions for research on 1-Allyl-5-oxopyrrolidine-3-carbohydrazide. One direction is to further investigate its potential as an anticancer and antibacterial agent, including its mechanism of action and its efficacy in animal models. Another direction is to explore its potential as a therapeutic agent for other diseases, such as cardiovascular disease and neurodegenerative diseases. Finally, research could focus on developing new synthetic methods for this compound that are more efficient and cost-effective.
Scientific Research Applications
1-Allyl-5-oxopyrrolidine-3-carbohydrazide has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, this compound has shown promising results as an anticancer agent. Studies have shown that this compound induces apoptosis in cancer cells by inhibiting the activity of topoisomerase IIα, an enzyme that plays a crucial role in DNA replication and repair. This compound has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest at the G2/M phase.
In addition to its anticancer properties, this compound has also been studied for its potential as an antibacterial agent. Studies have shown that this compound exhibits potent antibacterial activity against various strains of bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. This compound has been shown to inhibit bacterial growth by disrupting the bacterial cell membrane and inhibiting DNA replication.
properties
IUPAC Name |
5-oxo-1-prop-2-enylpyrrolidine-3-carbohydrazide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O2/c1-2-3-11-5-6(4-7(11)12)8(13)10-9/h2,6H,1,3-5,9H2,(H,10,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQSRVGXJBPOARI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1CC(CC1=O)C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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